Cas no 2361631-68-5 (5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride)

• Product Name: 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride
• CAS No: 2361631-68-5
• MF: C₉H₇ClF₃NO₃
• MW: 269.60499215126
• CID: 6787996
• PubChem ID: 154701013
• Update Time: 2025-07-19

5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2361631-68-5
• 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride

• Inchi： 1S/C9H7ClF3NO3/c1-4-5(9(11,12)13)3-6(10)8(17-2)7(4)14(15)16/h3H,1-2H3
• InChI Key： GEXRHDAKNWOSRH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=C(C)C(=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.0066553g/mol
• Monoisotopic Mass: 269.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Additional information on 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride

Comprehensive Overview of 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride (CAS No. 2361631-68-5)

5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride (CAS No. 2361631-68-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a trifluoromethyl group, a nitro substituent, and a methoxy group, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its CAS number 2361631-68-5 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

The growing interest in 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride is driven by its versatility in chemical reactions, particularly in the development of fluorinated compounds, which are increasingly important in modern chemistry. Fluorinated compounds are known for their stability, bioavailability, and ability to modulate the physicochemical properties of molecules, making them indispensable in drug discovery and material engineering. Researchers frequently search for terms like "nitrobenzotrifluoride derivatives" or "methoxy-nitrobenzotrifluoride synthesis" to explore its potential applications further.

One of the most discussed topics in relation to CAS No. 2361631-68-5 is its role in the synthesis of active pharmaceutical ingredients (APIs). The compound's chloro and nitro functional groups make it a valuable building block for constructing heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Additionally, the trifluoromethyl group enhances the lipophilicity and metabolic stability of resulting molecules, addressing common challenges in drug design. This aligns with the increasing demand for "fluorinated drug intermediates" and "high-performance chemical reagents" in the pharmaceutical industry.

Beyond pharmaceuticals, 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride is also explored in agrochemical research. The compound's structural features contribute to the development of novel pesticides and herbicides, where the introduction of fluorine atoms can improve efficacy and environmental compatibility. Searches for "nitrobenzotrifluoride agrochemical applications" reflect the industry's focus on sustainable and efficient crop protection solutions.

From a synthetic chemistry perspective, the compound's reactivity has been a subject of extensive study. Researchers often investigate "selective functionalization of nitrobenzotrifluorides" or "catalytic transformations of chloro-nitrobenzotrifluorides" to optimize its use in multi-step syntheses. The presence of both electron-withdrawing (nitro and trifluoromethyl) and electron-donating (methoxy) groups creates a unique electronic environment, enabling diverse chemical modifications.

In material science, CAS No. 2361631-68-5 is explored for its potential in designing advanced polymers and electronic materials. The trifluoromethyl group, in particular, is known to impart thermal stability and chemical resistance, making it valuable for high-performance coatings and specialty plastics. Queries such as "fluorinated aromatic compounds for materials" highlight the intersection of organic chemistry and industrial innovation.

Quality and purity are paramount when working with 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride, as impurities can significantly impact downstream applications. Suppliers and researchers prioritize "high-purity nitrobenzotrifluoride derivatives" and "analytical methods for CAS 2361631-68-5" to ensure reproducibility in experimental and industrial settings. Advanced techniques like HPLC, NMR, and mass spectrometry are commonly employed for characterization.

Environmental and regulatory considerations also play a role in the compound's usage. While 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride is not classified as hazardous under standard guidelines, proper handling and disposal protocols are essential to minimize ecological impact. This aligns with broader trends in green chemistry and sustainable synthesis, where researchers seek to balance efficiency with environmental responsibility.

In summary, 5-Chloro-4-methoxy-2-methyl-3-nitrobenzotrifluoride (CAS No. 2361631-68-5) represents a critical intermediate in multiple high-growth industries. Its structural complexity and functional diversity make it a focal point for innovations in pharmaceuticals, agrochemicals, and materials. As research continues to uncover new applications, the demand for this compound is expected to rise, driven by its unique properties and adaptability in cutting-edge chemical synthesis.